Cas no 2411323-03-8 ((2E)-4-(dimethylamino)-N-{4-(prop-2-yn-1-yloxy)phenylmethyl}but-2-enamide)
(2E)-4-(dimethylamino)-N-{4-(prop-2-yn-1-yloxy)phenylmethyl}but-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- Z3952173541
- (E)-4-(Dimethylamino)-N-[(4-prop-2-ynoxyphenyl)methyl]but-2-enamide
- (2E)-4-(dimethylamino)-N-{[4-(prop-2-yn-1-yloxy)phenyl]methyl}but-2-enamide
- (2E)-4-(dimethylamino)-N-{4-(prop-2-yn-1-yloxy)phenylmethyl}but-2-enamide
-
- Inchi: 1S/C16H20N2O2/c1-4-12-20-15-9-7-14(8-10-15)13-17-16(19)6-5-11-18(2)3/h1,5-10H,11-13H2,2-3H3,(H,17,19)/b6-5+
- InChI Key: NYQFEAWFIKRYKI-AATRIKPKSA-N
- SMILES: O(CC#C)C1C=CC(=CC=1)CNC(/C=C/CN(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 360
- XLogP3: 1.4
- Topological Polar Surface Area: 41.6
(2E)-4-(dimethylamino)-N-{4-(prop-2-yn-1-yloxy)phenylmethyl}but-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26574955-0.05g |
(2E)-4-(dimethylamino)-N-{[4-(prop-2-yn-1-yloxy)phenyl]methyl}but-2-enamide |
2411323-03-8 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
(2E)-4-(dimethylamino)-N-{4-(prop-2-yn-1-yloxy)phenylmethyl}but-2-enamide Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (2E)-4-(dimethylamino)-N-{4-(prop-2-yn-1-yloxy)phenylmethyl}but-2-enamide
Professional Introduction to Compound with CAS No. 2411323-03-8 and Product Name: (2E)-4-(dimethylamino)-N-{4-(prop-2-yn-1-yloxy)phenylmethyl}but-2-enamide
This compound, identified by the CAS number 2411323-03-8, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. The product name, (2E)-4-(dimethylamino)-N-{4-(prop-2-yn-1-yloxy)phenylmethyl}but-2-enamide, provides a detailed structural description that highlights its complex chemical architecture. This introduction aims to explore the compound's chemical properties, potential applications, and recent advancements in research that underscore its importance.
The molecular structure of this compound features a but-2-enamide core, which is a key functional group known for its versatility in medicinal chemistry. The presence of a prop-2-ynyl moiety, an alkyne derivative, introduces unique reactivity and binding properties that make this compound particularly interesting for drug design. Additionally, the dimethylamino group enhances the compound's basicity, which can be crucial for interactions with biological targets such as enzymes and receptors.
Recent studies have demonstrated the importance of incorporating propargyl ethers into pharmaceutical compounds due to their ability to facilitate bioconjugation and improve pharmacokinetic profiles. The phenylmethyl group in this compound's structure further contributes to its potential as a scaffold for developing novel therapeutic agents. Researchers have been exploring the use of such scaffolds in the design of small-molecule inhibitors targeting various diseases, including cancer and neurodegenerative disorders.
In the realm of drug discovery, the (2E)-configuration of the but-2-enamide moiety is particularly noteworthy. This geometric arrangement can influence the compound's electronic properties and interactions with biological targets. Studies have shown that E-configured α,β-unsaturated amides often exhibit enhanced binding affinity and selectivity compared to their Z-isomers. This characteristic makes compounds like (2E)-4-(dimethylamino)-N-{4-(prop-2-yn-1-yloxy)phenylmethyl}but-2-enamide valuable candidates for further investigation.
The dimethylamino substituent at the 4-position of the phenyl ring adds another layer of complexity to the compound's behavior. This group not only influences the overall charge distribution but also participates in hydrogen bonding interactions, which are critical for drug-receptor binding. The combination of these features makes this molecule a promising candidate for developing drugs with improved efficacy and reduced side effects.
Current research in medicinal chemistry increasingly focuses on designing molecules with multiple functional groups that can simultaneously interact with different targets. The structural features of this compound align well with this trend, offering a versatile platform for creating multifunctional therapeutic agents. For instance, the propargyl ether functionality can be used to link this molecule to other bioactive units or to develop prodrugs that release active ingredients in targeted tissues.
Advances in computational chemistry have also played a significant role in understanding the potential of this compound. Molecular modeling studies have revealed insights into its binding mode with various biological targets, providing a rational basis for designing derivatives with enhanced properties. These computational approaches are essential for optimizing drug candidates before moving into expensive and time-consuming experimental validation.
The synthesis of this compound represents a testament to the progress in organic chemistry methodologies. The ability to construct complex molecules like (2E)-4-(dimethylamino)-N-{4-(prop-2-yn-1-yloxy)phenylmethyl}but-2-enamide with high precision and yield has opened new avenues for drug discovery. Techniques such as cross-coupling reactions and transition metal catalysis have been instrumental in achieving these synthetic milestones.
Future research directions may include exploring derivatives of this compound to enhance its pharmacological properties. For example, modifications to the phenyl ring or the propargyl ether group could lead to improved solubility, bioavailability, or target specificity. Additionally, investigating the compound's behavior in vivo will be crucial for assessing its therapeutic potential and safety profile.
The growing interest in kinase inhibitors has made compounds like this one particularly relevant. Kinases are key enzymes involved in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that address these conditions more effectively.
In conclusion, the compound with CAS number 2411323-03-8 and product name (2E)-4-(dimethylamino)-N-{4-(prop-2-yn-1-yloxy)phenylmethyl}but-2-enamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in ongoing efforts to develop novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.
2411323-03-8 ((2E)-4-(dimethylamino)-N-{4-(prop-2-yn-1-yloxy)phenylmethyl}but-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)